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Compound of Interest

Compound Name: DOTAP Transfection Reagent

Cat. No.: B1146127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to utilizing DOTAP (N-[1-(2,3-

dioleoyloxy)propyl]-N,N,N-trimethylammonium methyl sulfate), a cationic lipid, for the efficient

transfection of plasmid DNA into eukaryotic cells. These protocols are designed to serve as a

foundational resource for applications in gene expression studies, protein production, and

various drug development workflows.

Introduction to DOTAP-Based Transfection
DOTAP is a widely used cationic liposome-forming compound that facilitates the introduction of

nucleic acids, such as plasmid DNA, into cells.[1][2][3] The positively charged headgroup of the

DOTAP molecule interacts electrostatically with the negatively charged phosphate backbone of

DNA.[2][4] This interaction leads to the spontaneous formation of stable, positively charged

complexes known as lipoplexes.[2][4][5] These lipoplexes can then adsorb to the negatively

charged cell surface and be internalized, primarily through endocytosis, ultimately delivering

the DNA cargo into the cytoplasm.[2] One of the key advantages of DOTAP is its ability to

mediate high transfection efficiency in the presence or absence of serum, coupled with

relatively low cytotoxicity compared to other transfection methods.[1]
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The process of DOTAP-mediated transfection involves several key steps, from the formation of

the lipoplex to the expression of the transfected gene.

Lipoplex Formation: The cationic DOTAP liposomes electrostatically interact with and

condense the anionic plasmid DNA into compact, stable lipoplex particles.[2][4][5]

Adsorption to Cell Surface: The net positive charge of the lipoplexes promotes their binding

to the negatively charged proteoglycans on the cell surface.[2]

Cellular Uptake: The cell internalizes the lipoplexes, predominantly through endocytosis.[2]

[6]

Endosomal Escape: For successful transfection, the lipoplex must escape the endosome

before it fuses with a lysosome, which would lead to the degradation of the DNA. The

cationic lipids are thought to interact with anionic lipids in the endosomal membrane, leading

to membrane destabilization and release of the DNA into the cytoplasm.

Nuclear Entry & Gene Expression: The plasmid DNA must then translocate into the nucleus,

where the host cell's transcriptional machinery can access it, leading to the expression of the

desired gene.[2]

Below is a diagram illustrating the cellular pathway of DOTAP-mediated transfection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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